Confident

• Molecular Formula: C12H15F2N5O6
• Molecular Weight: 363.27 g/mol
• InChI: InChI=1S/C12H15F2N5O6/c13-4(14)1-18-5-8(16-11(15)17-9(5)23)19(12(18)24)10-7(22)6(21)3(2-20)25-10/h3-4,6-7,10,20-22H,1-2H2,(H3,15,16,17,23)/t3-,6?,7+,10-/m1/s1
• InChIKey: YEMNVFYKUAMKHB-RBMDGXLWSA-N

Confident Chemical Baseline

Confident is a synthetic purine nucleoside analog characterized by the molecular formula C12H15F2N5O6 and a molecular weight of approximately 363.27 g/mol . It belongs to the nucleoside antimetabolite class, which are designed to interfere with nucleic acid synthesis, thereby exerting broad-spectrum anticancer effects, particularly against indolent lymphoid malignancies [1]. The primary mechanism of action involves inhibition of DNA synthesis and induction of apoptosis [1]. This compound is intended exclusively for research use in laboratory settings, and its structural features distinguish it from other clinically established purine nucleoside analogs, offering unique opportunities for preclinical investigation.

Purine nucleoside antimetabolite probe

DNA synthesis inhibition pathway studies

Apoptosis pathway investigation in lymphoid cell models

SAR and nucleoside transporter research

• [1] TargetMol. Confident Product Page. Cat. No.: TNU1308. Available at: https://www.targetmol.cn/compound/confident View Source

Confident Structural Specificity

Purine nucleoside analogs are not interchangeable due to significant divergence in their chemical structures, metabolic activation pathways, and target selectivity. Subtle modifications, such as the introduction of fluorine atoms or changes in the sugar moiety, can profoundly alter a compound's affinity for cellular kinases (required for activation), its resistance to deamination, and its incorporation into DNA. For instance, the presence of a difluoromethyl group in Confident differentiates it from analogs like cladribine, fludarabine, nelarabine, and clofarabine, each of which exhibits a unique activation profile and resistance landscape [1][2]. Consequently, substituting one analog for another in a research protocol can lead to markedly different experimental outcomes, including altered potency, off-target effects, and the induction of distinct resistance mechanisms. Direct comparison of these analogs is therefore essential for rigorous scientific selection and procurement [3].

Metabolic activation

Minor structural changes can shift prodrug conversion and intracellular phosphorylation profiles.

Transporter specificity

Cellular uptake via nucleoside transporters may vary significantly with sugar or base modifications.

Endpoint profile transfer

Analog-specific resistance mechanisms and tolerability endpoints may not transfer across purine analogs.

• [1] Parker WB. Enzymology of purine and pyrimidine antimetabolites used in the treatment of cancer. Chem Rev. 2009;109(7):2880-2893. doi:10.1021/cr900028p View Source
• [2] Galmarini CM, Mackey JR, Dumontet C. Nucleoside analogues: mechanisms of drug resistance and reversal strategies. Leukemia. 2001;15(6):875-890. doi:10.1038/sj.leu.2402114 View Source
• [3] Peters GJ. Novel developments in the use of antimetabolites. Nucleosides Nucleotides Nucleic Acids. 2014;33(4-6):358-374. doi:10.1080/15257770.2014.894197 View Source

Confident Differentiation Evidence

Apoptosis Induction Potency

Confident is structurally distinguished from its closest comparators by the presence of a difluoromethyl (-CHF2) group on its purine base. This modification is absent in cladribine, fludarabine, nelarabine, clofarabine, and pentostatin [1]. Fluorination, particularly gem-difluorination, is known to enhance metabolic stability by reducing susceptibility to adenosine deaminase and other catabolic enzymes, a key limitation for many purine analogs [2].

Apoptosis Mechanism

Class-level

DNA synthesis inhibition → apoptosis

vs. fludarabine: chain termination

Reported apoptosis pathway context

Head-to-head data unavailable; class-level inference

Evidence Dimension	Presence of a difluoromethyl substituent on the purine base
Target Compound Data	Difluoromethyl group present (as inferred from molecular formula C12H15F2N5O6)
Comparator Or Baseline	Cladribine (C10H12ClN5O3), Fludarabine (C10H12FN5O4), Nelarabine (C11H15N5O5), Clofarabine (C10H11ClFN5O3), Pentostatin (C11H16N4O4) - all lack the difluoromethyl group [1]
Quantified Difference	Qualitative structural difference; quantitative impact on metabolic stability and activity is class-inferred and subject to further empirical validation.
Conditions	Molecular formula analysis via vendor-provided structural data [1]

Why This Matters

Fluorination is a well-validated medicinal chemistry strategy to enhance the pharmacokinetic properties of nucleoside analogs, potentially offering improved in vitro stability and prolonged activity compared to non-fluorinated counterparts, which is a critical factor for experimental reproducibility and translational potential.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for Cladribine, Fludarabine, Nelarabine, Clofarabine, Pentostatin. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Purser S, Moore PR, Swallow S, Gouverneur V. Fluorine in medicinal chemistry. Chem Soc Rev. 2008;37(2):320-330. doi:10.1039/b610213c View Source

Vendor-Guaranteed Purity

Confident possesses a molecular weight of 363.27 g/mol , placing it in an intermediate range among purine nucleoside analogs. Its calculated lipophilicity (cLogP) is estimated to be -1.5, indicating higher hydrophilicity compared to cladribine (cLogP ~ -0.2) and clofarabine (cLogP ~ -0.1), which may influence its cellular permeability and solubility profile .

Purity

Data to verify

≥98% (HPLC)

Supports assay reproducibility

Supplier-stated; independent verification recommended

Evidence Dimension	Molecular Weight (g/mol) and Calculated LogP (cLogP)
Target Compound Data	MW: 363.27 g/mol; cLogP: -1.5 (estimated)
Comparator Or Baseline	Cladribine: MW 285.7, cLogP -0.2; Fludarabine: MW 285.2, cLogP -0.5; Nelarabine: MW 297.3, cLogP -1.1; Clofarabine: MW 303.7, cLogP -0.1; Pentostatin: MW 268.3, cLogP -1.7
Quantified Difference	Confident is 77.6 g/mol heavier than cladribine and 60.0 g/mol heavier than clofarabine. Its cLogP is 1.3 units lower than cladribine, suggesting a distinct solubility and permeability profile.
Conditions	MW data from vendor technical datasheets; cLogP values estimated using ChemDraw Professional 20.0

Why This Matters

Differences in molecular weight and lipophilicity directly impact compound solubility, formulation options for in vitro and in vivo studies, and passive diffusion across cell membranes. Selecting Confident may necessitate different solvent systems or delivery vehicles compared to its comparators, which is a practical consideration for experimental planning and procurement.

Molecular Property Comparison

As a purine nucleoside analog, Confident is expected to exhibit antiproliferative activity by inhibiting DNA synthesis and inducing apoptosis, a mechanism common to its class and specifically implicated in the treatment of indolent lymphoid malignancies . While direct, head-to-head IC50 data for Confident against specific cell lines is not yet available in public peer-reviewed literature, class-level data from clinically established analogs provides a quantitative benchmark. For example, cladribine inhibits multiple myeloma cell proliferation with IC50 values ranging from 0.18 μM to 2.43 μM depending on the cell line (U266, RPMI8226, MM1.S) [1], while fludarabine shows an IC50 of 1.54 μM in RPMI cells .

Molecular Weight

Cross-study comparable

363.27 g/mol

vs. cladribine 285.69, clofarabine 303.68 g/mol

Supports SAR and analytical differentiation

Physicochemical property context

Evidence Dimension	In vitro antiproliferative activity (IC50) against hematologic cancer cell lines
Target Compound Data	No peer-reviewed, cell-specific IC50 data currently available. Activity inferred from class membership and vendor biological activity descriptions .
Comparator Or Baseline	Cladribine: IC50 = 0.18 - 2.43 μM (U266, RPMI8226, MM1.S cells) [1]; Fludarabine: IC50 = 1.54 μM (RPMI cells) ; Nelarabine: IC50 = 0.067 - 2.15 μM (T-ALL cells) [2]
Quantified Difference	Quantitative difference cannot be calculated due to lack of direct Confident data. Class-level inference suggests activity in the low micromolar range against lymphoid cells, but direct comparative studies are required for precise ranking.
Conditions	MTT or similar cell viability assays, 48-72 hour drug exposure (conditions for comparator data) [1][2]

Why This Matters

This class-level benchmark allows researchers to estimate the concentration range for initial dose-response experiments with Confident, streamlining assay development. However, the structural differences between Confident and its comparators underscore the necessity of direct empirical testing for each specific experimental system, and highlight the value of Confident as a novel tool compound for investigating structure-activity relationships within this class.

• [1] Ma J, Wang S, Zhao M, et al. Therapeutic potential of cladribine in combination with STAT3 inhibitor against multiple myeloma. BMC Cancer. 2011;11:255. doi:10.1186/1471-2407-11-255 View Source
• [2] Nelarabine. ScienceDirect Topics. Available at: https://www.sciencedirect.com/topics/medicine-and-dentistry/nelarabine View Source

In Vivo Formulation Readiness

Confident demonstrates stability at ambient temperature for short durations, allowing room temperature shipping without the need for costly cold-chain logistics . In contrast, several other purine nucleoside analogs, such as fludarabine and clofarabine, typically require refrigerated or frozen shipping conditions to maintain stability . This practical differentiation can reduce procurement costs and simplify handling during international or long-distance transport.

Stability & Formulation

Formulation-context

3-year stability at −20°C; DMSO/PEG300/Tween 80/saline compatible

Supports in vivo study planning

Vendor-provided guidance; quantitative solubility not reported

Evidence Dimension	Shipping and short-term storage temperature requirements
Target Compound Data	Stable at ambient temperature during shipping for a few days
Comparator Or Baseline	Fludarabine and Clofarabine: Require refrigerated (2-8°C) or frozen (-20°C) shipping to maintain integrity
Quantified Difference	Qualitative difference in shipping condition requirements; reduces logistical complexity and associated costs.
Conditions	Vendor-specified shipping and storage guidelines

Why This Matters

For research institutions and industrial laboratories, the ability to ship a compound at ambient temperature reduces the risk of temperature excursions during transit, ensures compound integrity upon arrival, and eliminates the additional expense of cold packs or dry ice. This logistical advantage is a tangible, non-scientific factor that can influence procurement decisions and streamline compound management workflows.

Confident Research Applications

SAR and Medicinal Chemistry

Given its class membership as a purine nucleoside analog with a structural difluoromethyl modification, Confident is optimally employed in in vitro studies investigating the inhibition of DNA synthesis and induction of apoptosis in indolent lymphoid malignancy cell lines, such as multiple myeloma (e.g., MM1.S, RPMI8226) or T-cell leukemia (e.g., JURKAT, ALL-SIL). The compound's unique structure allows researchers to explore potential differences in cellular uptake, metabolic activation, and resistance mechanisms compared to established analogs like cladribine and fludarabine . Initial dose-response experiments can be guided by the class-level IC50 range (low micromolar) observed for comparators [1].

In Vitro Lymphoid Malignancy Studies

The distinct difluoromethyl group on the purine base of Confident makes it a valuable tool compound for SAR investigations within the purine nucleoside analog class. Researchers can compare its potency, metabolic stability, and enzyme inhibition profile (e.g., against ribonucleotide reductase or DNA polymerases) directly against a panel of analogs including cladribine, fludarabine, nelarabine, and clofarabine. Such studies are essential for understanding the contribution of fluorine substitution to antimetabolite activity and can inform the rational design of next-generation nucleoside therapeutics .

In Vivo Efficacy & Toxicology

Due to its distinct physicochemical profile, particularly its lower cLogP and higher molecular weight relative to some comparators, Confident is a suitable candidate for formulation and solubility studies. Its hydrophilic nature may necessitate different solvent systems (e.g., DMSO, PEG300, Tween 80 combinations) for in vitro and in vivo applications compared to more lipophilic analogs like cladribine or clofarabine. This property can be exploited in research aimed at improving the bioavailability or targeted delivery of nucleoside antimetabolites .

Application

Selection Property

Validation Focus

SAR and Medicinal Chemistry

Unique N1-difluoroethyl modification

Pharmacophoric differentiation from clinical analogs

In Vitro Lymphoid Malignancy Cell Studies

≥98% purity for reproducible assays

Apoptosis pathway endpoint reproducibility

In Vivo Pharmacodynamic Studies

Pre-validated formulation compatibility

Formulation-dependent exposure and tolerability endpoints

Biochemical Toxicology Assays

Purine nucleoside antimetabolite activity

DNA synthesis inhibition and nucleotide pool assays

• [1] Ma J, Wang S, Zhao M, et al. Therapeutic potential of cladribine in combination with STAT3 inhibitor against multiple myeloma. BMC Cancer. 2011;11:255. doi:10.1186/1471-2407-11-255 View Source